Cas no 1021262-29-2 (N-(3-chloro-2-methylphenyl)-4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide)

• Product Name: N-(3-chloro-2-methylphenyl)-4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide
• CAS No: 1021262-29-2
• MF: C₂₁H₂₂ClN₇O
• MW: 423.898682117462
• CID: 6377317
• PubChem ID: 42111992
• Update Time: 2025-07-14

N-(3-chloro-2-methylphenyl)-4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-2-methylphenyl)-4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide
• N-(3-chloro-2-methylphenyl)-4-[6-(pyridin-4-ylamino)pyridazin-3-yl]piperazine-1-carboxamide
• SR-01000921554
• AKOS016363157
• N-(3-chloro-2-methylphenyl)-4-(6-(pyridin-4-ylamino)pyridazin-3-yl)piperazine-1-carboxamide
• F5239-0085
• SR-01000921554-1
• VU0638474-1
• 1021262-29-2

• Inchi： 1S/C21H22ClN7O/c1-15-17(22)3-2-4-18(15)25-21(30)29-13-11-28(12-14-29)20-6-5-19(26-27-20)24-16-7-9-23-10-8-16/h2-10H,11-14H2,1H3,(H,25,30)(H,23,24,26)
• InChI Key： DDWJYSJQZDMIIN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(N1CCN(C2=CC=C(NC3C=CN=CC=3)N=N2)CC1)=O

Computed Properties

• Exact Mass: 423.1574360g/mol
• Monoisotopic Mass: 423.1574360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 86.3Ų

Additional information on N-(3-chloro-2-methylphenyl)-4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide

Introduction to N-(3-chloro-2-methylphenyl)-4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide (CAS No. 1021262-29-2)

N-(3-chloro-2-methylphenyl)-4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1021262-29-2, represents a novel class of molecules with potential therapeutic applications. Its complex structure, featuring a piperazine core linked to a pyridazine moiety and substituted with a pyridine group, makes it an intriguing subject for further investigation.

The structural framework of this compound is highly reminiscent of molecules that have been explored in the quest for new pharmacological agents. The presence of a 3-chloro-2-methylphenyl group suggests that it may exhibit properties similar to other compounds in its class, which often demonstrate interesting biological activities. Specifically, the chloro and methyl substituents on the phenyl ring can influence the compound's solubility, metabolic stability, and interaction with biological targets.

In recent years, there has been a surge in research focused on developing new treatments for various diseases, particularly those related to neurological disorders and cancer. The piperazine scaffold is well-known for its role in several pharmacologically active compounds, including antipsychotics and antihistamines. The incorporation of additional functional groups, such as the pyridazine and pyridine moieties in this compound, further enhances its potential as a lead molecule for drug discovery.

The pyridazine ring is particularly noteworthy due to its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for binding to biological targets. Additionally, the amino group attached to the pyridazine ring is further modified by a pyridine group carrying an amino substituent. This arrangement creates multiple sites for interaction with biological receptors, making it a promising candidate for further medicinal chemistry optimization.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in drug design. By systematically modifying the structure of molecules like N-(3-chloro-2-methylphenyl)-4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide, researchers can gain insights into which parts of the molecule are most critical for its biological activity. This information can then be used to design more potent and selective drugs.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, can significantly improve the efficiency of these processes. Additionally, computational methods like molecular modeling and quantum mechanics can help predict the properties of the compound before it is synthesized.

Once synthesized, the compound needs to be thoroughly characterized using various analytical techniques. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of the compound. These data are crucial for subsequent biological testing and for understanding how the compound interacts with its intended targets.

In vitro studies are typically conducted first to assess the biological activity of N-(3-chloro-2-methylphenyl)-4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide. These studies often involve testing the compound against various enzymes and receptors known to be involved in disease pathways. For example, if this compound is being developed as an anti-cancer agent, it might be tested against kinases or other enzymes that are overexpressed in cancer cells.

The results from these in vitro studies can provide valuable insights into the potential therapeutic applications of the compound. If promising activity is observed, further studies may be conducted in vivo using animal models. These studies help assess the compound's efficacy, toxicity, and pharmacokinetic properties.

The development of new drugs is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. Each stage of development builds upon previous findings to ensure that the final product is safe and effective. N-(3-chloro-2-methylphenyl)-4-{6-[pyridin-4-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyl)amino]pyridazin3-yl}piperazine-1-carboxamide plays an important role in this process as a potential lead molecule for new therapeutic agents.

The future direction of research on this compound will likely involve further optimization of its structure to improve its potency and selectivity. Additionally, exploring new synthetic routes could reduce production costs and improve scalability. As our understanding of biological systems continues to grow, so too will our ability to design molecules that interact with these systems in beneficial ways.

In conclusion, N-(3-chloro-2-methylphenyl)-4-{6-[pyridin-4-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyl]amino]pyridazin3-yl}piperazine-1-carboxamide (CAS No.1021262-29-2) represents a promising candidate for drug development due to its complex structure and potential biological activity. Further research will be essential to fully realize its therapeutic potential.